Cas no 72337-27-0 ( )
structure
Product Name:
CAS No:72337-27-0
MF:C13H13NO3
MW:231.247223615646
CID:977085
PubChem ID:283036
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 6,7-dimethoxynaphthalene-2-carboxamide
- DTXSID80300494
- NSC137223
- SCHEMBL7567274
- NSC-137223
- 6,7-Dimethoxy-2-naphthamide
- 72337-27-0
- DS-015663
- 6,7-Dimethoxynaphthalene-3-carboxamide
- DS-015664
-
-
- Inchi： 1S/C13H13NO3/c1-16-11-6-8-3-4-9(13(14)15)5-10(8)7-12(11)17-2/h3-7H,1-2H3,(H2,14,15)
- InChI Key： JEQXHGQJUNRDMN-UHFFFAOYSA-N
- SMILES： O(C)C1=C(C=C2C=CC(C(N)=O)=CC2=C1)OC
Computed Properties
- Exact Mass: 231.08959
- Monoisotopic Mass: 231.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 61.6Ų
Experimental Properties
- PSA: 61.55
Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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